3-hydroxy-4,4-dimethylcyclohexan-1-one
Overview
Description
3-hydroxy-4,4-dimethylcyclohexan-1-one, also known as 3-hydroxy-4,4-dimethylcyclohexanone (4MCH), is a cyclic ketone compound with a molecular formula of C7H14O. It is a chiral compound with both stereoisomers, (R)-4MCH and (S)-4MCH, which have different properties. 4MCH is a colorless liquid with a faint odor. It is a versatile intermediate used in the synthesis of a variety of compounds, such as pharmaceuticals, fragrances, and food additives. It is also used as a starting material in the production of polymers, plasticizers, and surfactants.
Mechanism of Action
4MCH has been studied for its potential mechanism of action. It is believed to act as a competitive inhibitor of certain enzymes involved in metabolism. It has been found to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine. This inhibition can lead to increased levels of acetylcholine in the body, which can have a variety of effects.
Biochemical and Physiological Effects
4MCH has been studied for its biochemical and physiological effects on the body. It has been found to have a variety of effects on the central nervous system, including the regulation of neurotransmitter levels. It has also been found to have anti-inflammatory and anti-oxidant effects. In addition, 4MCH has been found to have anti-tumor effects, as it has been found to inhibit the growth of certain types of cancer cells.
Advantages and Limitations for Lab Experiments
4MCH is a versatile compound that can be used in a variety of laboratory experiments. Its advantages include its low cost, its stability in a variety of conditions, and its ability to act as a competitive inhibitor of certain enzymes. Its limitations include its poor solubility in water, its toxicity, and its potential for causing skin irritation.
Future Directions
The potential future applications of 4MCH are numerous. It has been studied for its potential use in the development of new drugs and treatments for diseases, such as cancer and Alzheimer’s disease. It could also be studied for its potential use as an antioxidant or anti-inflammatory agent. Additionally, 4MCH could be studied for its potential use in the development of new polymers and plasticizers, as well as its potential use as a surfactant. Finally, 4MCH could be studied for its potential use in the development of new fragrances and food additives.
Synthesis Methods
4MCH can be synthesized through a variety of methods, including the reaction of cyclohexanone with dimethylamine, the reaction of cyclohexanone with dimethyl sulfate, and the reaction of cyclohexanone with dimethylformamide. The reaction of cyclohexanone with dimethylamine is the most common method of synthesis, as it yields a high yield of 4MCH. This reaction involves the formation of an imine intermediate, which is then hydrolyzed to form 4MCH.
Scientific Research Applications
4MCH has been studied extensively in scientific research, particularly in the areas of biochemistry and physiology. It has been used to study the structure and function of enzymes involved in metabolism, as well as the structure and function of proteins. It has also been used to study the effects of drugs on the body, and to explore the potential for developing new drugs. 4MCH has also been used in the study of cancer, as it has been found to be a potent inhibitor of certain types of cancer cells.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 3-hydroxy-4,4-dimethylcyclohexan-1-one can be achieved through a multi-step process involving the oxidation of a suitable precursor compound.", "Starting Materials": [ "4,4-dimethylcyclohexanone", "Sodium hypochlorite (NaOCl)", "Sodium hydroxide (NaOH)", "Hydrochloric acid (HCl)", "Sodium chloride (NaCl)", "Water (H2O)", "Organic solvent (e.g. dichloromethane, ether)" ], "Reaction": [ "Step 1: Oxidation of 4,4-dimethylcyclohexanone with NaOCl and NaOH to form 3-hydroxy-4,4-dimethylcyclohexan-1-one", "Step 2: Extraction of the product with an organic solvent", "Step 3: Acidification of the organic layer with HCl to protonate the hydroxyl group", "Step 4: Separation of the aqueous and organic layers", "Step 5: Neutralization of the aqueous layer with NaOH to form NaCl and H2O", "Step 6: Drying of the organic layer with anhydrous Na2SO4", "Step 7: Removal of the solvent under reduced pressure to obtain the pure product" ] } | |
CAS RN |
71385-27-8 |
Product Name |
3-hydroxy-4,4-dimethylcyclohexan-1-one |
Molecular Formula |
C8H14O2 |
Molecular Weight |
142.2 |
Purity |
95 |
Origin of Product |
United States |
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